Cas no 1565394-69-5 ((2-chlorophenyl)methyl(hex-5-en-2-yl)amine)

• Product Name: (2-chlorophenyl)methyl(hex-5-en-2-yl)amine
• CAS No: 1565394-69-5
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 5210216
• PubChem ID: 75525480
• Update Time: 2025-10-24

(2-chlorophenyl)methyl(hex-5-en-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-chloro-N-(1-methyl-4-penten-1-yl)-
• (2-chlorophenyl)methyl(hex-5-en-2-yl)amine

• Inchi： 1S/C13H18ClN/c1-3-4-7-11(2)15-10-12-8-5-6-9-13(12)14/h3,5-6,8-9,11,15H,1,4,7,10H2,2H3
• InChI Key： YAOKHWZRKNOTIP-UHFFFAOYSA-N
• SMILES： C1(CNC(C)CCC=C)=CC=CC=C1Cl

Additional information on (2-chlorophenyl)methyl(hex-5-en-2-yl)amine

Introduction to (2-chlorophenyl)methyl(hex-5-en-2-yl)amine and Its Significance in Modern Chemical Research

(2-chlorophenyl)methyl(hex-5-en-2-yl)amine, with the CAS number 1565394-69-5, is a compound of growing interest in the field of pharmaceutical and chemical research. This molecule, featuring a unique structural arrangement of a chlorophenyl group and a hex-5-enyl amine moiety, has garnered attention for its potential applications in drug development and synthetic chemistry.

The structural composition of (2-chlorophenyl)methyl(hex-5-en-2-yl)amine makes it a versatile intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups facilitates various chemical reactions, including nucleophilic substitution and addition reactions. These properties are particularly valuable in the synthesis of more complex molecules, such as those used in medicinal chemistry.

In recent years, there has been a significant increase in research focused on developing novel therapeutic agents. Compounds like (2-chlorophenyl)methyl(hex-5-en-2-yl)amine are being explored for their potential biological activity. The chlorophenyl ring is known to enhance binding affinity to biological targets, while the hex-5-enyl group introduces a degree of lipophilicity that can improve membrane permeability. These characteristics make it an attractive candidate for further investigation.

One of the most compelling aspects of (2-chlorophenyl)methyl(hex-5-en-2-yl)amine is its role in the development of new pharmacological agents. Researchers are particularly interested in its potential as a precursor for molecules that target neurological disorders. The compound's ability to interact with various enzymes and receptors suggests that it could be modified to produce drugs with specific therapeutic effects.

The synthesis of (2-chlorophenyl)methyl(hex-5-en-2-yl)amine involves several key steps that highlight its complexity and the skill required to produce it in high yields. The reaction typically begins with the formation of a Grignard reagent from hex-5-enyllithium, which is then reacted with 2-chlorobenzyl halides. This process requires careful control of reaction conditions to ensure optimal yield and purity.

Recent advancements in synthetic methodologies have improved the efficiency of producing (2-chlorophenyl)methyl(hex-5-en-2-yl)amine. Techniques such as palladium-catalyzed cross-coupling reactions have enabled more streamlined synthetic routes, reducing the number of steps and byproducts. These improvements have not only made the compound more accessible but also opened up new possibilities for its application in drug discovery.

The biological activity of (2-chlorophenyl)methyl(hex-5-en-2-yl)amine has been the subject of numerous studies. Initial research has shown that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential as an anxiolytic or antidepressant agent. Further investigation is needed to fully understand its mechanism of action and therapeutic potential.

In addition to its pharmaceutical applications, (2-chlorophenyl)methyl(hex-5-en-2-yl)amine has shown promise in materials science. Its unique structure allows it to act as a building block for more complex polymers and materials with specialized properties. Researchers are exploring its use in creating advanced coatings and adhesives that exhibit enhanced durability and functionality.

The environmental impact of synthesizing and using (2-chlorophenyl)methyl(hex-5-en-2-yl)amine is also an important consideration. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches are crucial for ensuring that the compound can be produced responsibly while maintaining high quality standards.

Future research on (2-chlorophenyl)methyl(hex-5-en-2-yl)amine is likely to focus on expanding its applications and improving its synthesis. Collaborative efforts between chemists, pharmacologists, and materials scientists will be essential in unlocking its full potential. As our understanding of this compound grows, so too will its role in advancing both medical treatments and technological innovations.